molecular formula C8H16N2O B8553009 2-t-Butyl-5-(aminomethyl)oxazoline

2-t-Butyl-5-(aminomethyl)oxazoline

Cat. No.: B8553009
M. Wt: 156.23 g/mol
InChI Key: MLQJPPWPCCNCHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-t-Butyl-5-(aminomethyl)oxazoline is a useful research compound. Its molecular formula is C8H16N2O and its molecular weight is 156.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H16N2O

Molecular Weight

156.23 g/mol

IUPAC Name

(2-tert-butyl-4,5-dihydro-1,3-oxazol-5-yl)methanamine

InChI

InChI=1S/C8H16N2O/c1-8(2,3)7-10-5-6(4-9)11-7/h6H,4-5,9H2,1-3H3

InChI Key

MLQJPPWPCCNCHV-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=NCC(O1)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Solid 2-t-butyl-5-hydroxy-1,4,5,6-tetrahydropyrimidine (2.55 g, 1.63 mmol) was heated to reflux in 100 mL of toluene for 22 hours. The solution was cooled to 25° C. and the slurry was filtered to remove 0.91 g of unconverted tetrahydropyrimidine after drying. The toluene filtrate was evaporated to give 1.17 g of 2-t-butyl-5-(aminomethyl)oxazoline as an oil: 1H NMR (CDCl3) δ 4.5 (m, 1H), 3.8 (apparent dd, 1H), 3.5 (apparent dd, 1H), 2.8 (apparent dq, 2H), 1.2 ppm (s, 9H), 13C NMR {1H} (CDCl3) δ 173.3 (1 C), 80.1 (1 C), 56.4 (1 C), 45.3 (1 C), 32.5 (1 C), 27.1 ppm (3 C). The neat oil gradually solidifies over a number of days, even at 0° C., reverting back to the tetrahydropyrimidine.
Quantity
2.55 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

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